2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-fluoro-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H21FN2O4S/c1-16-7-10-19(11-8-16)33(31,32)23-14-28(22-12-9-18(26)13-20(22)25(23)30)15-24(29)27-21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: WBCROIOYPZTVHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol

Description

2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide, also known as FTAA, is a fluorescent probe that has gained significant attention in the scientific community due to its potential applications in biomedical research. FTAA has been shown to selectively bind to amyloid fibrils, which are associated with various neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Scientific Research Applications

2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been extensively used in scientific research to detect and visualize amyloid fibrils in various biological samples, including tissues, cells, and fluids. 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been shown to selectively bind to amyloid fibrils, which are associated with various neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has also been used to study the formation and propagation of amyloid fibrils, which is crucial for understanding the pathogenesis of these diseases. Additionally, 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been used to develop diagnostic tools for amyloid-related diseases, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide involves the selective binding to amyloid fibrils, which are formed by the aggregation of misfolded proteins. 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide binds to the β-sheet structure of amyloid fibrils, resulting in a significant increase in fluorescence intensity. This fluorescence signal can be used to detect and visualize amyloid fibrils in various biological samples.
Biochemical and Physiological Effects:
2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been shown to have minimal biochemical and physiological effects, making it suitable for various applications in biomedical research. 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been shown to be non-toxic to cells and tissues, and does not interfere with cellular functions. Additionally, 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been shown to have minimal binding to non-amyloid proteins, ensuring high selectivity for amyloid fibrils.

Advantages and Limitations for Lab Experiments

2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has several advantages for lab experiments, including its high selectivity and sensitivity for amyloid fibrils, its ease of use, and its compatibility with various imaging techniques. However, 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide also has some limitations, such as its limited binding to certain types of amyloid fibrils, and its potential interference with other fluorescent probes.

Future Directions

There are several future directions for the development and application of 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide. One potential direction is the modification of 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide to improve its selectivity and sensitivity for specific types of amyloid fibrils. Additionally, 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide could be used in combination with other imaging techniques, such as positron emission tomography (PET), to improve the diagnosis and monitoring of amyloid-related diseases. Finally, the development of 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide-based therapeutics for the treatment of amyloid-related diseases is an exciting area of research that holds significant promise for the future.

Synthesis Methods

The synthesis of 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide involves a series of chemical reactions, starting with the reaction of 6-fluoro-4-hydroxyquinoline-3-carboxylic acid with tosyl chloride to form 6-fluoro-4-tosyloxyquinoline-3-carboxylic acid. This intermediate is then reacted with o-toluidine and acetic anhydride to form the final product, 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide. The synthesis of 2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide has been optimized to ensure high yields and purity, making it suitable for various applications in biomedical research.